Cas no 1245822-61-0 (3-(difluoromethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 3-(difluoromethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1245822-61-0
• MF: C₅H₅ClF₂N₂O₂S
• MW: 230.620205640793
• CID: 3160364
• PubChem ID: 50896752
• Update Time: 2025-04-21

3-(difluoromethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride
• AKOS005169504
• SCHEMBL25365272
• 5-(difluoromethyl)-2-methylpyrazole-3-sulfonyl chloride
• 1245822-61-0

• Inchi： 1S/C5H5ClF2N2O2S/c1-10-4(13(6,11)12)2-3(9-10)5(7)8/h2,5H,1H3
• InChI Key： WVBYLZBJKDWXBT-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(F)F)=NN1C)(=O)=O

Computed Properties

• Exact Mass: 229.9728326Da
• Monoisotopic Mass: 229.9728326Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.3Ų